Cas no 2613383-02-9 (2-(1,3-Thiazol-5-yl)piperidine dihydrochloride)

2-(1,3-Thiazol-5-yl)piperidine dihydrochloride is a heterocyclic organic compound featuring a piperidine core substituted with a thiazole moiety. The dihydrochloride salt form enhances solubility and stability, making it suitable for pharmaceutical and biochemical research applications. This compound is of interest due to its potential as a building block in medicinal chemistry, particularly in the development of ligands for receptor targeting. The thiazole ring contributes to its bioactivity, while the piperidine scaffold offers structural versatility. Its high purity and well-defined chemical properties ensure reproducibility in synthetic and pharmacological studies. This reagent is commonly utilized in the exploration of central nervous system (CNS) active compounds and enzyme inhibition research.
2-(1,3-Thiazol-5-yl)piperidine dihydrochloride structure
2613383-02-9 structure
Product Name:2-(1,3-Thiazol-5-yl)piperidine dihydrochloride
CAS No:2613383-02-9
MF:C8H14Cl2N2S
MW:241.181158542633
MDL:MFCD33032367
CID:5662088
PubChem ID:155943891
Update Time:2025-06-08

2-(1,3-Thiazol-5-yl)piperidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • Z4875055368
    • EN300-27745484
    • 2-(1,3-thiazol-5-yl)piperidine dihydrochloride
    • 2613383-02-9
    • 2-(1,3-Thiazol-5-yl)piperidine dihydrochloride
    • MDL: MFCD33032367
    • Inchi: 1S/C8H12N2S.2ClH/c1-2-4-10-7(3-1)8-5-9-6-11-8;;/h5-7,10H,1-4H2;2*1H
    • InChI Key: KLUJQKVNKDZGEB-UHFFFAOYSA-N
    • SMILES: Cl.Cl.S1C=NC=C1C1CCCCN1

Computed Properties

  • Exact Mass: 240.0254750g/mol
  • Monoisotopic Mass: 240.0254750g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 129
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.2Ų

2-(1,3-Thiazol-5-yl)piperidine dihydrochloride Pricemore >>

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Additional information on 2-(1,3-Thiazol-5-yl)piperidine dihydrochloride

2-(1,3-Thiazol-5-yl)piperidine Dihydrochloride (CAS No. 2613383-02-9): An Emerging Compound in Medicinal Chemistry

2-(1,3-Thiazol-5-yl)piperidine dihydrochloride (CAS No. 2613383-02-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of piperidines, which are widely studied for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

The thiazole ring, a key structural feature of this compound, is known for its ability to enhance the pharmacological properties of various molecules. The presence of the thiazole ring in 2-(1,3-thiazol-5-yl)piperidine dihydrochloride contributes to its stability and bioavailability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 2-(1,3-thiazol-5-yl)piperidine dihydrochloride in treating neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting the activation of microglia and reducing oxidative stress in neuronal cells. These findings suggest that 2-(1,3-thiazol-5-yl)piperidine dihydrochloride could be a valuable therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 2-(1,3-thiazol-5-yl)piperidine dihydrochloride has shown promise in the treatment of pain and inflammation. A preclinical study conducted by researchers at the University of California found that this compound effectively reduces inflammation and pain in animal models of arthritis. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines and the modulation of pain signaling pathways.

The dihydrochloride salt form of this compound further enhances its solubility and bioavailability, making it suitable for various routes of administration, including oral and intravenous. This versatility is particularly important in drug development, as it allows for the optimization of dosing regimens and patient compliance.

The synthesis of 2-(1,3-thiazol-5-yl)piperidine dihydrochloride involves a multi-step process that includes the formation of the thiazole ring and subsequent functionalization with the piperidine moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its potential commercialization as a pharmaceutical product.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(1,3-thiazol-5-yl)piperidine dihydrochloride in human subjects. Preliminary results from Phase I trials have shown that this compound is well-tolerated with no significant adverse effects reported at therapeutic doses. These findings are encouraging and pave the way for further clinical investigation.

In conclusion, 2-(1,3-thiazol-5-yl)piperidine dihydrochloride (CAS No. 2613383-02-9) represents a promising candidate in the development of new therapeutic agents for neurological disorders, pain management, and inflammation. Its unique chemical structure and favorable pharmacological properties make it an exciting area of research with significant potential for future applications in medicine.

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